Cas no 31002-12-7 (7-O-Methylmangiferin)

• Product Name: 7-O-Methylmangiferin
• CAS No: 31002-12-7
• MF: C₂₀H₂₀O₁₁
• MW: 436.366207122803
• MDL: MFCD28964233
• CID: 1123969
• Update Time: 2025-06-08

7-O-Methylmangiferin Chemical and Physical Properties

Names and Identifiers

• 7-O-Methylmangiferin
• O-Methylmangiferin, 7-
• 7-O-ethylMangiferin
• 7-O-methylmangiferin, 1,3,6-trihydroxy-7-methoxyxanthone-2-C-β-D-glucopyranoside
• 7-O-METHYLMANGIFERIN (REFERENCE GRADE)
• 7-O-methylmangiferin, 1,3,6-trihydroxy-7-methoxyxanthone-2-C--D-glucopyranoside
• 2-beta-D-Glucopyranosyl-1,3,6-trihydroxy-7-methoxy-9H-xanthen-9-one
• 7-O-methyl mangiferin

• MDL： MFCD28964233
• Inchi： 1S/C20H20O11/c1-29-10-2-6-9(3-7(10)22)30-11-4-8(23)13(17(26)14(11)15(6)24)20-19(28)18(27)16(25)12(5-21)31-20/h2-4,12,16,18-23,25-28H,5H2,1H3/t12-,16-,18+,19-,20+/m1/s1
• InChI Key： INBSFHNHCNZEOY-PQSJUMPYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1C(=CC2=C(C(C3C=C(C(=CC=3O2)O)OC)=O)C=1O)O)O)O)O

Computed Properties

• Exact Mass: 436.10100
• Monoisotopic Mass: 436.10056145 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 436.4
• XLogP3: 0
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.713±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.5E-3 g/L) (25 ºC),
• PSA: 190.28000
• LogP: -0.41350

Related Categories

• Xanthones

Additional information on 7-O-Methylmangiferin

7-O-Methylmangiferin (CAS No. 31002-12-7): A Comprehensive Overview

Mangiferin, a naturally occurring xanthone derivative, has garnered significant attention in the field of pharmaceutical and biomedical research due to its diverse biological activities. Among its various derivatives, 7-O-Methylmangiferin (CAS No. 31002-12-7) stands out as a compound of considerable interest. This introduction provides an in-depth exploration of 7-O-Methylmangiferin, covering its chemical structure, pharmacological properties, and the latest research findings that underscore its potential in therapeutic applications.

The chemical structure of 7-O-Methylmangiferin is characterized by a xanthone core with a methoxy group at the 7-position. This structural feature contributes to its unique pharmacological profile, enabling it to interact with multiple biological targets. Xanthones are known for their antioxidant, anti-inflammatory, and anticancer properties, and 7-O-Methylmangiferin is no exception. Its molecular formula, C₂₁H₁₆O₉, reflects its complex composition, which is essential for its biological activity.

In recent years, 7-O-Methylmangiferin has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic potential. One of the most compelling areas of research has been its role in cancer therapy. Studies have demonstrated that 7-O-Methylmangiferin can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Furthermore, its ability to inhibit the growth of cancer cells while sparing normal cells makes it an attractive candidate for developing novel cancer treatments.

The anti-inflammatory properties of 7-O-Methylmangiferin have also been extensively studied. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Research indicates that 7-O-Methylmangiferin can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 by inhibiting nuclear factor kappa B (NF-κB) activation. This mechanism not only alleviates inflammation but also has implications for the treatment of inflammatory diseases.

In addition to its anti-cancer and anti-inflammatory effects, 7-O-Methylmangiferin has shown promise in neuroprotective applications. Oxidative stress and neuroinflammation are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have revealed that 7-O-Methylmangiferin can protect against neuronal damage by scavenging reactive oxygen species and reducing inflammatory responses in the brain. These findings suggest that 7-O-Methylmangiferin could be a valuable therapeutic agent for neurodegenerative disorders.

The antioxidant activity of 7-O-Methylmangiferin is another area of significant interest. Reactive oxygen species (ROS) are highly reactive molecules that can cause cellular damage if left unchecked. By neutralizing ROS, 7-O-Methylmangiferin helps maintain cellular homeostasis and prevent oxidative stress-induced diseases such as atherosclerosis and diabetes. Its potent antioxidant properties make it a promising candidate for dietary supplements and nutraceutical products aimed at promoting overall health.

The pharmacokinetic profile of 7-O-Methylmangiferin is also an important consideration for its therapeutic application. Studies have shown that it exhibits good oral bioavailability and can be effectively absorbed by the gastrointestinal tract. Once absorbed, it distributes widely throughout the body, reaching target tissues where it exerts its biological effects. The metabolic stability of 7-O-Methylmangiferin further enhances its potential as a therapeutic agent, as it can be cleared from the body through predictable pathways without accumulating to toxic levels.

In conclusion, 7-O-Methylmangiferin (CAS No. 31002-12-7) is a multifaceted compound with significant therapeutic potential across various diseases. Its ability to modulate multiple biological pathways makes it an attractive candidate for developing novel treatments for cancer, inflammation, neurodegenerative disorders, and oxidative stress-related conditions. As research continues to uncover new insights into its mechanisms of action, 7-O-Methylmangiferin is poised to play an increasingly important role in pharmaceutical development and clinical practice.